![molecular formula C23H28N4O3 B1194802 1-[2-(dimethylamino)ethyl]-1-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-3-(phenylmethyl)urea](/img/structure/B1194802.png)
1-[2-(dimethylamino)ethyl]-1-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-3-(phenylmethyl)urea
Overview
Description
1-[2-(dimethylamino)ethyl]-1-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-3-(phenylmethyl)urea is a member of quinolines.
Scientific Research Applications
Crystal Structure Analysis
- Insights into Crystal Structure : Research on quinoxalines derivatives, closely related to the chemical compound , reveals their potential as inhibitors for c-Jun N-terminal kinases. Crystal structure analysis of these compounds contributes to understanding their interaction and potential applications in pharmacology (Abad et al., 2020).
Pharmacological Relevance
- Bifunctional Compounds with Chloroquinoline : The synthesis and crystal structures of pharmacologically relevant compounds containing chloroquinoline and dihydropyrimidone moieties have been explored. This research is significant for developing new drugs with these structural elements (Watermeyer et al., 2009).
Cytotoxic Activity
- Carboxamide Derivatives of Benzo[b][1,6]naphthyridines : Studies have explored the cytotoxic activity of derivatives similar to the compound , demonstrating significant potential in inhibiting cancer cell growth (Deady et al., 2003).
Antimicrobial Properties
- Synthesis of Thiazolidinones as Antimicrobial Agents : Research into thiazolidinone derivatives, including structures similar to the compound , highlights their effectiveness as antimicrobial agents against a range of bacterial and fungal strains (Patel et al., 2012).
Fluorescence Quenching Studies
- Fluorescence Quenching in Quinoline Dye : Studies on compounds with structures similar to 1-[2-(dimethylamino)ethyl]-1-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-3-(phenylmethyl)urea have revealed their potential in fluorescence quenching applications, which is crucial for developing fluorescent sensors and probes (Khan & Asiri, 2016).
Heterocyclic System Synthesis
- Preparation of Heterocyclic Systems : The synthesis of methyl and phenylmethyl derivatives, closely related to the compound , is pivotal for creating diverse heterocyclic systems, essential in drug development and chemical research (Selič et al., 1997).
Catalytic Applications
- Catalysis in Dihydropyrimidinone Synthesis : Research on the catalytic synthesis of new dihydropyrimidinones, which are structurally related to the compound , underlines their importance in facilitating complex chemical reactions (Jawale et al., 2011).
properties
Molecular Formula |
C23H28N4O3 |
|---|---|
Molecular Weight |
408.5 g/mol |
IUPAC Name |
3-benzyl-1-[2-(dimethylamino)ethyl]-1-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]urea |
InChI |
InChI=1S/C23H28N4O3/c1-26(2)11-12-27(23(29)24-15-17-7-5-4-6-8-17)16-19-13-18-14-20(30-3)9-10-21(18)25-22(19)28/h4-10,13-14H,11-12,15-16H2,1-3H3,(H,24,29)(H,25,28) |
InChI Key |
NBKAPISCVZMGEO-UHFFFAOYSA-N |
SMILES |
CN(C)CCN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)NCC3=CC=CC=C3 |
Canonical SMILES |
CN(C)CCN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)NCC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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